Cas no 1806838-22-1 (3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride
• CAS No: 1806838-22-1
• MF: C₁₀H₃ClF₆O₂
• MW: 304.573043107986
• CID: 4963940
• Update Time: 2025-10-28

3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride

• Inchi： 1S/C10H3ClF6O2/c11-8(19)4-1-6(9(12,13)14)5(3-18)7(2-4)10(15,16)17/h1-3H
• InChI Key： JCWVQBFAQXGJQF-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)(F)F)C(C=O)=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 303.9725760 g/mol
• Monoisotopic Mass: 303.9725760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1
• Molecular Weight: 304.57

Additional information on 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride

Introduction to 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride (CAS No. 1806838-22-1)

3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride, identified by the CAS number 1806838-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, characterized by the presence of a formyl group (-CHO) and multiple trifluoromethyl (-CF₃) substituents on the benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The trifluoromethyl group is a key structural moiety in many pharmaceutical compounds due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In the case of 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride, the strategic placement of two trifluoromethyl groups at the 3rd and 5th positions of the benzene ring, combined with the formyl group at the 4th position, imparts distinct electronic and steric properties that are highly advantageous for drug design.

One of the most compelling applications of 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride is in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The formyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or linkages that can enhance the biological activity of the final product. For instance, this compound has been utilized in the preparation of substituted pyrimidines and pyridines, which are known for their role in inhibiting enzymes such as kinases and proteases.

Recent advancements in synthetic methodologies have further highlighted the utility of 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride. Researchers have demonstrated its effectiveness in constructing complex molecular architectures through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them ideal for large-scale synthesis. Moreover, the presence of electron-withdrawing trifluoromethyl groups enhances the reactivity of the formyl group, facilitating its participation in various transformations.

In addition to its synthetic versatility, 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride has been explored in several preclinical studies aimed at identifying novel therapeutic targets. The compound’s ability to modulate enzyme activity has led to its investigation as a potential inhibitor of inflammatory pathways and cancer-related signaling cascades. For example, derivatives of this molecule have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation.

The influence of trifluoromethyl groups on pharmacokinetic properties has also been a focus of recent research. Studies have indicated that these groups can increase lipophilicity and reduce metabolic degradation, thereby prolonging drug half-life and improving bioavailability. This characteristic is particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

From a computational chemistry perspective, 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride offers an excellent model system for understanding electronic effects and molecular interactions. Advanced computational methods such as density functional theory (DFT) have been employed to study its electronic structure and reactivity. These studies provide insights into how modifications at specific positions on the benzene ring can influence biological activity, guiding rational drug design strategies.

The role of formylbenzoyl chlorides as intermediates in peptide mimetics has also been explored. The formyl group can undergo condensation reactions with amino acids or other nucleophiles to form amides or esters, which are key components of peptide-based drugs. By incorporating these intermediates into larger molecular frameworks, researchers aim to develop novel peptidomimetics with improved stability and bioactivity.

Future directions in the study of 3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride may include its application in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations such as catalytic methods and solvent-free reactions could enhance the efficiency and ecological footprint of processes involving this compound.

In conclusion,3,5-Bis(trifluoromethyl)-4-formylbenzoyl chloride (CAS No. 1806838-22-1) represents a fascinating compound with broad utility across multiple domains of chemical research. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As our understanding of molecular interactions continues to evolve,trifluoromethyl-containing benzoyl chlorides like this one will undoubtedly play a pivotal role in shaping the future landscape of drug discovery and development.